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Compound of Interest

Compound Name: Ethylene glycol diacetoacetate

Cat. No.: B1595524

Essential Safety and Handling Guide for Ethylene
Glycol Diacetoacetate

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Ethylene Glycol Diacetoacetate, including detailed operational and
disposal plans.

Personal Protective Equipment (PPE)

When handling Ethylene Glycol Diacetoacetate, a comprehensive approach to personal
protection is critical to minimize exposure and ensure safety. The following table summarizes
the recommended PPE.
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PPE Category Item Specifications and Use

Wear chemical safety goggles
that conform to OSHA's eye
Eye and Face Protection Safety Goggles and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166.[1]

Use in conjunction with
Face Shield goggles when there is a splash

hazard.

Wear appropriate protective
gloves to prevent skin
exposure.[1] Recommended
materials for similar glycols

Hand Protection Chemical Resistant Gloves include Butyl, Nitrile,
Neoprene, Natural Rubber,
and Viton®.[2] Always inspect
gloves before use and observe
the breakthrough time

provided by the supplier.

Wear appropriate protective
clothing to prevent skin
) ] ] exposure.[1] A chemically
Body Protection Protective Clothing ] o
resistant apron, antistatic
boots, and impervious gloves

are recommended.[3][4]

Respiratory Protection Respirator Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded,
or if irritation or other
symptoms are experienced.[1]
For concentrations > 1 and <
10 times the occupational
exposure level, an air-purifying

respirator with a full facepiece
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and organic vapor cartridge(s)

is recommended.[5]

Chemical Safety and Hazard Information

Ethylene Glycol Diacetoacetate is a combustible liquid that can cause irritation to the skin,
eyes, and respiratory tract.[1][6]

Property Value

Flash Point 88 °C (190.4 °F)[1]

Autoignition Temperature 482 °C (899.6 °F)[1]

Lower Explosion Limit 1.6%

Upper Explosion Limit 8.4%

NFPA Rating Health: 1, Flammability: 2, Instability: O[1]

Hazard Statements:

H227: Combustible liquid.[6][7]

H315: Causes skin irritation.[6]

H319: Causes serious eye irritation.[6]

H335: May cause respiratory irritation.[6]

Safe Handling and Storage Procedures

Proper handling and storage are crucial to prevent accidents and exposure.
Handling:

o Always work in a well-ventilated area or under a chemical fume hood to keep airborne
concentrations low.[1][8]
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Avoid contact with skin and eyes.[1]

Keep away from heat, sparks, open flames, and other ignition sources.[3][4][7]

Ground all equipment when handling the product to prevent static discharge.[5]

Wash hands thoroughly after handling.[1]
Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

o Keep away from incompatible substances such as oxidizing agents, strong acids, strong
bases, and strong reducing agents.[3][4]

e Do not store in old food or beverage containers.[9]

Emergency and Disposal Protocols

Immediate and appropriate response to spills, exposures, and waste disposal is critical.
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[1][7]

o Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing and shoes. Get medical aid if irritation develops or persists.[1]

 Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult,
give oxygen. Get medical aid if cough or other symptoms appear.[1]

 Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give
anything by mouth to an unconscious person. Get medical aid.[1]

Spill and Leak Procedures:

e Evacuate personnel and secure the area.
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Eliminate all ignition sources.[2]

Wear appropriate personal protective equipment as outlined above.

Absorb the spill with an inert material such as vermiculite, sand, or earth.[1]

Place the absorbed material into a suitable, labeled container for disposal.[1]

Ventilate and wash the area after the clean-up is complete.[2]
Disposal Plan:

» Dispose of waste and contaminated materials in accordance with all federal, state, and local
regulations.[10]

» Do not pour spent antifreeze onto the ground, into septic systems, or storm drains.[9]

o Contact a licensed professional waste disposal service to dispose of this material.[9][11]
Used antifreeze may be considered hazardous waste due to contamination with heavy
metals.[11]

o Empty containers can be rinsed and recycled through most local recycling programs as they
are typically made of #2 HDPE plastic.[9]

Visual Workflow Guides

To further clarify the procedures, the following diagrams illustrate the logical workflows for
handling Ethylene Glycol Diacetoacetate and responding to emergencies.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://nj.gov/health/eoh/rtkweb/documents/fs/0878.pdf
https://pim-resources.coleparmer.com/sds/55260.pdf
https://pim-resources.coleparmer.com/sds/55260.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0878.pdf
https://www.dap.com/media/3564/4000301english.pdf
https://goglycolpros.com/pages/glycol-safe-disposal-storage
https://goglycolpros.com/pages/glycol-safe-disposal-storage
https://www.hwhenvironmental.com/guide-to-glycol-disposal/
https://www.hwhenvironmental.com/guide-to-glycol-disposal/
https://goglycolpros.com/pages/glycol-safe-disposal-storage
https://www.benchchem.com/product/b1595524?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Safe Handling Workflow for Ethylene Glycol Diacetoacetate

Preparation

Review Safety Data Sheet (SDS)

Ensure proper ventilation (Fume Hood)

Don Personal Protective Equipment (PPE)

Ground equipment

Dispense chemical

Keep away from ignition sources

Close container tightly after use

Post-Handling

Decontaminate work area

A4

Remove and properly store/dispose of PPE

Y
Wash hands thoroughly

Store in a cool, dry, well-ventilated area

Ensure container is properly labeled

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of Ethylene Glycol Diacetoacetate.
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Emergency Response Protocol

Emergency Occurs

Personal EXpasure

Spill or Leak Fire

Evacuate and secure area

Skin Contact
Flush with water for 15 min.
Remove contaminated clothing.

Eye Contact:
Flush with water for 15 min.
Seek medical attention.

Inhalation:
Move to fresh air.
Seek medical attention if symptoms persist.

Ingestion
Give water or milk.
Seek immediate medical attention.

Use dry chemical, CO2, or alcohol-resistant foam

Wear self-contained breathing apparatus

Cool fire-exposed containers with water spray

Click to download full resolution via product page

Caption: Decision-making workflow for emergency situations involving Ethylene Glycol
Diacetoacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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